
Mass Spectrometry Analysis of 3-Methoxy-9H-
carbazole: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxy-9H-carbazole

Cat. No.: B101857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-9H-carbazole is a heterocyclic aromatic compound of significant interest in

medicinal chemistry and drug discovery. As a derivative of carbazole, it serves as a crucial

scaffold for the synthesis of various biologically active molecules. Understanding its

physicochemical properties, particularly its behavior under mass spectrometric analysis, is

paramount for its identification, characterization, and quantification in complex matrices. This

technical guide provides an in-depth overview of the mass spectrometry analysis of 3-
Methoxy-9H-carbazole, including detailed experimental protocols, fragmentation patterns, and

its interaction with biological signaling pathways.

I. Physicochemical Properties and Mass
Spectrometry Data
A comprehensive understanding of the mass spectral data of 3-Methoxy-9H-carbazole is

fundamental for its unambiguous identification. The primary characteristics are summarized

below.

Table 1: Physicochemical Properties of 3-Methoxy-9H-carbazole
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Property Value Source

Molecular Formula C₁₃H₁₁NO NIST WebBook[1]

Molecular Weight 197.23 g/mol NIST WebBook[1]

CAS Number 18992-85-3 NIST WebBook[1]

Appearance Solid N/A

Table 2: Electron Ionization (EI) Mass Spectrometry Data for 3-Methoxy-9H-carbazole

m/z Relative Intensity (%) Proposed Fragment

197 100 [M]⁺• (Molecular Ion)

182 80 [M - CH₃]⁺

154 40 [M - CH₃ - CO]⁺

127 20 [C₁₀H₇]⁺

II. Experimental Protocols
The following section outlines a representative experimental protocol for the analysis of 3-
Methoxy-9H-carbazole using Gas Chromatography-Mass Spectrometry (GC-MS), a common

and effective technique for volatile and semi-volatile compounds.

A. Sample Preparation
Proper sample preparation is critical for obtaining high-quality mass spectra. A standard

procedure is as follows:

Standard Solution Preparation: Accurately weigh approximately 1 mg of 3-Methoxy-9H-
carbazole and dissolve it in 1 mL of a suitable volatile solvent such as methanol, acetone, or

ethyl acetate to prepare a 1 mg/mL stock solution.

Working Solution: Perform serial dilutions of the stock solution with the same solvent to

achieve a final concentration suitable for GC-MS analysis, typically in the range of 1-10

µg/mL.
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Matrix Samples: For analysis in complex matrices (e.g., biological fluids, environmental

samples), a sample extraction and clean-up procedure, such as QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) or solid-phase extraction (SPE), may be necessary to

remove interfering substances.

B. GC-MS Instrumentation and Parameters
The following parameters are provided as a general guideline and may require optimization

based on the specific instrument and analytical goals.

Table 3: Recommended GC-MS Parameters

Parameter Setting

Gas Chromatograph

Column
HP-5ms (or equivalent) 30 m x 0.25 mm ID,

0.25 µm film thickness

Injection Mode Splitless

Injection Volume 1 µL

Injector Temperature 250 °C

Oven Program
Initial temperature 150 °C, hold for 1 min, ramp

at 10 °C/min to 280 °C, hold for 5 min

Carrier Gas Helium at a constant flow of 1.0 mL/min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Range m/z 50-300

Scan Mode Full Scan
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III. Fragmentation Pathway and Interpretation
The fragmentation of 3-Methoxy-9H-carbazole upon electron ionization provides a

characteristic fingerprint that is crucial for its identification. The proposed fragmentation

pathway is illustrated below.
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[M - CH₃]⁺
m/z 182

C₁₂H₈NO⁺

- •CH₃
[M - CH₃ - CO]⁺

m/z 154
C₁₁H₈N⁺

- CO [C₁₀H₇]⁺
m/z 127

- HCN

Click to download full resolution via product page

Proposed fragmentation pathway of 3-Methoxy-9H-carbazole.

Molecular Ion ([M]⁺•, m/z 197): The electron ionization process begins with the removal of an

electron from the 3-Methoxy-9H-carbazole molecule, resulting in the formation of the

molecular ion with a mass-to-charge ratio of 197. The high stability of the aromatic carbazole

ring system leads to a prominent molecular ion peak, which is often the base peak in the

spectrum.

Loss of a Methyl Radical ([M - CH₃]⁺, m/z 182): The primary fragmentation event involves

the cleavage of the methyl group from the methoxy substituent. This is a common

fragmentation pathway for methoxy-substituted aromatic compounds, leading to the

formation of a stable phenoxy-type cation at m/z 182.

Loss of Carbon Monoxide ([M - CH₃ - CO]⁺, m/z 154): Following the initial loss of the methyl

radical, the resulting ion can undergo further fragmentation by expelling a neutral molecule of

carbon monoxide (CO). This rearrangement and loss are characteristic of ions containing a

carbonyl or phenoxy group, resulting in a stable ion at m/z 154.

Formation of Naphthalenyl Cation ([C₁₀H₇]⁺, m/z 127): Subsequent fragmentation can

involve the loss of hydrogen cyanide (HCN) from the ion at m/z 154, leading to the formation

of a highly stable aromatic cation, potentially the naphthalenyl cation, at m/z 127.

IV. Biological Signaling Pathway Interaction
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Recent studies have indicated that 3-Methoxy-9H-carbazole exhibits biological activity,

notably in the context of cancer cell signaling. It has been shown to suppress the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The NF-κB

pathway is a crucial regulator of immune and inflammatory responses, cell proliferation, and

apoptosis. Its dysregulation is implicated in various diseases, including cancer.

The diagram below illustrates a simplified overview of the canonical NF-κB signaling pathway

and the inhibitory action of 3-Methoxy-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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